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Compound of Interest

Compound Name: Methylionone

Cat. No.: B1628513 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety protocols and handling procedures for

Methylionone is paramount. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling Methylionone, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to minimize exposure and ensure personal safety. The following table summarizes

the required PPE.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must be equipped with side

shields to protect against

splashes.[1]

Face Shield
Recommended when there is

a significant risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile rubber, neoprene, or

butyl rubber gloves are

suitable.[2] Gloves should be

inspected before use and

disposed of properly after

handling.

Body Protection Laboratory Coat or Apron
Provides a barrier against

accidental spills.

Chemical-resistant suit

Necessary for handling large

quantities or in situations with

a high risk of exposure.[2]

Closed-toe shoes
Required to protect feet from

spills.

Respiratory Protection Respirator

Use a NIOSH-certified

respirator with an organic

vapor cartridge if ventilation is

inadequate, especially in

confined spaces or during

operations that may generate

aerosols.[2]

Toxicity Data
The following tables summarize the available quantitative toxicity data for Methylionone. This

information is critical for risk assessment in the laboratory.

Acute Toxicity
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Endpoint Species Route Value Reference

LD50 Rat Oral >5000 mg/kg bw [3][4]

LD50 Rabbit Dermal >5000 mg/kg bw [5]

LC50 Rainbow Trout Aquatic 10.9 mg/L (96h) [6]

Other Toxicological Data

Endpoint Description Value Reference

Skin Sensitization

(NESIL)

No Expected

Sensitisation Induction

Level

70,000 µg/cm² [7][8][9]

90-Day Oral Study

(NOAEL)

No-Observed-

Adverse-Effect Level

in male rats based on

kidney effects.

30 mg/kg/day [10]

Developmental

Toxicity (NOAEL)

Maternal and

developmental no-

observed-adverse-

effect-level in rats.

≥ 30 mg/kg/day [11]

Occupational Exposure Limits

While no specific occupational exposure limits are widely established for Methylionone, a

time-weighted average (TWA) for ionones has been identified.[7]

Guideline Value

TWA 111–150 mg/m³ (20–25 ppm)

Experimental Protocols
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Detailed experimental protocols for the toxicity studies of Methylionone are not fully available

in the public domain. However, summaries of the methodologies used in key studies are

provided below.

90-Day Subchronic Oral Toxicity Study in Rats

Objective: To evaluate the systemic toxicity of alpha-iso-methylionone.

Methodology: Male and female Sprague Dawley rats were administered alpha-iso-

methylionone via gavage at doses of 0, 5, 30, or 500 mg/kg/day for 90 days.[10]

Parameters monitored included changes in blood chemistry, organ weights (liver, kidney,

spleen), and histopathology of various tissues.[10]

Findings: The No-Observed-Adverse-Effect Level (NOAEL) was determined to be 30

mg/kg/day based on histopathological changes in the kidneys of male rats.[10]

Developmental Toxicity Study in Rats

Objective: To assess the potential developmental toxicity of alpha-iso-methylionone.

Methodology: Pregnant Sprague-Dawley rats were administered alpha-iso-methylionone by

gavage at doses of 0, 3, 10, or 30 mg/kg/day from gestational day 7 to 17.[11] Maternal and

fetal parameters, including clinical signs, body weight, feed consumption, and fetal

morphology, were evaluated.[11]

Findings: The study concluded that alpha-iso-methylionone is not a developmental toxicant

in rats at maternal doses up to 30 mg/kg/day.[11]

Safe Handling and Disposal Workflow
The following diagram illustrates the procedural workflow for the safe handling of

Methylionone, from preparation to disposal. Adherence to this workflow is crucial for

maintaining a safe laboratory environment.
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Methylionone: Safe Handling and Disposal Workflow

Preparation

Handling

Emergency Procedures

Waste Disposal

Consult Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate Personal Protective Equipment (PPE)

Weigh and dispense in a designated area

Avoid inhalation of vapors and direct contact with skin and eyes

Spill:
Absorb with inert material

If spill occurs

Keep container tightly closed when not in use
Skin Contact:

Wash with soap and water

If contact occurs

Eye Contact:
Rinse with water for 15 minutes

If contact occurs

Inhalation:
Move to fresh air

If inhaled

Collect waste in a labeled, sealed container

Dispose of as hazardous waste according to local, state, and federal regulations

Do not discharge into drains or the environment

Click to download full resolution via product page

Methylionone Handling Workflow
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This diagram outlines the key steps and decision points for safely managing Methylionone in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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